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Compound of Interest

Compound Name: Bensulfuron-methyl

Cat. No.: B033747 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Bensulfuron-methyl,
a selective sulfonylurea herbicide, for the effective control of broadleaf weeds in wheat

(Triticum aestivum L.). This document includes detailed experimental protocols for efficacy and

phytotoxicity evaluation, a summary of quantitative data, and a description of its mode of

action.

Introduction
Bensulfuron-methyl is a systemic herbicide that is effective at low use rates for the control of

a wide range of annual and perennial broadleaf weeds and sedges in cereal crops, including

wheat.[1][2][3] It is absorbed through both the foliage and roots of the target weeds and

translocates to the meristematic tissues.[4] Its selectivity in wheat is due to the crop's ability to

rapidly metabolize the active ingredient into non-herbicidal compounds.[4]

Mode of Action
Bensulfuron-methyl belongs to the Group 2 (WSSA) or Group B (HRAC) herbicides. Its

primary mode of action is the inhibition of the enzyme acetolactate synthase (ALS), also known

as acetohydroxyacid synthase (AHAS). ALS is a critical enzyme in the biosynthesis pathway of

the branched-chain amino acids valine, leucine, and isoleucine. Inhibition of this enzyme leads

to a cessation of cell division and plant growth, ultimately resulting in the death of susceptible
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weeds. Symptoms of phytotoxicity in susceptible plants, such as chlorosis and necrosis,

typically appear within 5-14 days of application.
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Caption: Bensulfuron-methyl inhibits the ALS enzyme, blocking essential amino acid

synthesis and leading to weed death.

Application Recommendations
Application Rates and Timing
For effective control of susceptible broadleaf weeds in winter wheat, Bensulfuron-methyl
(formulated as a 10% Wettable Powder) is typically applied at a rate of 150 to 200 grams of

active ingredient per hectare. The application should be made post-emergence when the

weeds are in the 2-4 leaf stage. It is crucial to ensure the wheat crop is not under stress from

factors such as drought, disease, or extreme temperatures at the time of application to

minimize the risk of crop injury.

Weed Spectrum
Bensulfuron-methyl is effective against a variety of common broadleaf weeds found in wheat

fields, including chickweed, lamb's-quarters, and wild mustard. However, its efficacy against

grassy weeds is generally poor.

Quantitative Data Summary
The following tables summarize the efficacy of Bensulfuron-methyl and its tank-mix

combinations for weed control in wheat, as well as its phytotoxicity to the crop.

Table 1: Efficacy of Bensulfuron-methyl on Broadleaf Weeds in Wheat
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Weed Species
Application Rate (g
a.i./ha)

Weed Control (%) Reference

Chenopodium album 150-200 >85

Stellaria media 150-200 >90

Sinapis arvensis 150-200 >90

Amaranthus

retroflexus
150-200 >80

Table 2: Efficacy of Bensulfuron-methyl Tank-Mixes in Wheat

Tank-Mix
Combinatio
n

Application
Rate (g
a.i./ha)

Target
Weeds

Weed
Control (%)

Wheat Yield
Increase
(%)

Reference

Bensulfuron-

methyl +

Metsulfuron-

methyl

30 + 2

Mixed

broadleaf and

some

grasses

87-96 15-20

Bensulfuron-

methyl +

Clodinafop-

propargyl

4 + 60

Mixed

broadleaf and

grassy weeds

85-95 18-25

Bensulfuron-

methyl + 2,4-

D

4 + 500

Broad-

spectrum

broadleaf

weeds

>90 12-18

Table 3: Phytotoxicity of Bensulfuron-methyl on Wheat Cultivars
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Wheat Cultivar
Application
Rate (g a.i./ha)

Phytotoxicity
Rating (1-9
scale)*

Yield
Reduction (%)

Reference

Quartzo 3.3 < 2.0 < 5

Pioneiro 3.3 < 2.0 < 5

Various Cultivars 150-200 Generally low
< 5 (if not

stressed)

*Phytotoxicity rating where 1 = no effect and 9 = complete plant death.

Experimental Protocols
Protocol for Evaluating Herbicide Efficacy in Wheat
(Field Trial)
This protocol outlines a standard methodology for conducting field trials to assess the efficacy

of Bensulfuron-methyl for weed control in wheat.
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Caption: Workflow for a standard field trial to evaluate herbicide efficacy.
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5.1.1. Experimental Design and Setup

Site Selection: Choose a field with a uniform and representative population of the target

broadleaf weeds.

Experimental Design: Employ a randomized complete block design (RCBD) with a minimum

of three to four replications.

Plot Size: Establish individual plots of a suitable size (e.g., 3m x 5m) to allow for accurate

application and assessment.

Treatments: Include a range of Bensulfuron-methyl application rates, a weedy check

(untreated), and a weed-free check (manual weeding).

Wheat Sowing: Sow a suitable wheat cultivar at the recommended seed rate and row

spacing.

5.1.2. Herbicide Application

Timing: Apply Bensulfuron-methyl post-emergence when the target weeds are at the 2-4

leaf stage and the wheat is at the 2-leaf to flag leaf visible stage.

Equipment: Use a calibrated research plot sprayer with appropriate nozzles to ensure

uniform coverage.

Application Volume: Apply the herbicide in a sufficient water volume (e.g., 200-400 L/ha) to

achieve thorough coverage of the weed foliage.

5.1.3. Data Collection and Analysis

Weed Assessment: At 21 and 42 days after treatment (DAT), record weed density (number of

plants per m²) and weed biomass (dry weight in g/m²) for each target species.

Crop Phytotoxicity: Visually assess crop injury at 7, 14, and 28 DAT using a 0-100% scale (0

= no injury, 100 = complete plant death) or a 1-9 rating scale.

Yield Parameters: At crop maturity, harvest the wheat from a designated area within each

plot and measure grain yield ( kg/ha ), 1000-grain weight (g), and other relevant yield
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components.

Statistical Analysis: Analyze the collected data using Analysis of Variance (ANOVA) to

determine the statistical significance of treatment effects.

Protocol for Evaluating Herbicide Phytotoxicity in Wheat
(Greenhouse Assay)
This protocol describes a controlled environment study to assess the phytotoxicity of

Bensulfuron-methyl on different wheat cultivars.

5.2.1. Plant Material and Growth Conditions

Cultivars: Select a range of wheat cultivars with varying genetic backgrounds.

Potting: Sow 5-10 seeds of each cultivar in pots filled with a sterile potting mix.

Growth Environment: Maintain the pots in a greenhouse with controlled temperature (e.g.,

20/15°C day/night), light (e.g., 16-hour photoperiod), and humidity.

5.2.2. Herbicide Treatment

Growth Stage: Apply Bensulfuron-methyl when the wheat seedlings have reached the 2-3

leaf stage.

Application Rates: Include the recommended field rate, as well as 2x and 4x the

recommended rate, along with an untreated control.

Application Method: Use a laboratory spray chamber to ensure precise and uniform

application.

5.2.3. Assessment and Data Analysis

Visual Injury: Rate phytotoxicity symptoms (stunting, chlorosis, necrosis) at 7, 14, and 21

DAT using a 0-100% scale.

Growth Measurements: At 21 DAT, measure plant height and harvest the above-ground

biomass to determine fresh and dry weights.
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Data Analysis: Calculate the percent reduction in growth parameters compared to the

untreated control and analyze the data statistically.

Crop Rotation and Environmental Fate
Bensulfuron-methyl has a relatively short soil half-life of 7-14 days under aerobic conditions.

However, its persistence can be influenced by soil pH, temperature, and microbial activity. It is

important to adhere to recommended crop rotation intervals to avoid injury to sensitive follow

crops. For example, crops like maize and soybeans can typically be planted 3 months after

application.

Resistance Management
The repeated use of herbicides with the same mode of action can lead to the selection of

resistant weed biotypes. To mitigate the risk of resistance development, it is recommended to

rotate Bensulfuron-methyl with herbicides from different mode of action groups and to

incorporate integrated weed management practices. Several weed species have already

developed resistance to ALS-inhibiting herbicides.

Conclusion
Bensulfuron-methyl is an effective herbicide for the selective control of broadleaf weeds in

wheat when applied according to the recommended guidelines. Understanding its mode of

action, adhering to appropriate application protocols, and implementing sound resistance

management strategies are essential for its sustainable use in wheat production systems. The

experimental protocols provided in this document offer a framework for researchers to conduct

rigorous evaluations of Bensulfuron-methyl and other herbicides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Home Page / Herbicide Symptoms Tool [herbicide-symptoms.ipm.ucanr.edu]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b033747?utm_src=pdf-body
https://www.benchchem.com/product/b033747?utm_src=pdf-body
https://www.benchchem.com/product/b033747?utm_src=pdf-body
https://www.benchchem.com/product/b033747?utm_src=pdf-body
https://www.benchchem.com/product/b033747?utm_src=pdf-custom-synthesis
https://herbicide-symptoms.ipm.ucanr.edu/mode-of-action/acetolactate-synthase-als-or-acetohydroxy-acid-synthase-ahas-inhibitors/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033747?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Characterization of target-site resistance to ALS-inhibiting herbicides in Ammannia
multiflora populations | Weed Science | Cambridge Core [cambridge.org]

3. mdpi.com [mdpi.com]

4. Efficacy and phytotoxicity of herbicides applied for the handling of weeds that infest wheat
- Weed Control Journal [weedcontroljournal.org]

To cite this document: BenchChem. [Application Notes and Protocols for Bensulfuron-methyl
in Wheat Weed Control]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b033747#using-bensulfuron-methyl-for-weed-control-
in-wheat-crops]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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